Cas no 1554068-39-1 (4-(6-methylpyridin-3-yl)butanoic acid)

• Product Name: 4-(6-methylpyridin-3-yl)butanoic acid
• CAS No: 1554068-39-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6349254
• PubChem ID: 21253820
• Update Time: 2025-07-19

4-(6-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-methylpyridin-3-yl)butanoic acid
• 1554068-39-1
• SCHEMBL7209273
• EN300-1842268

• Inchi： 1S/C10H13NO2/c1-8-5-6-9(7-11-8)3-2-4-10(12)13/h5-7H,2-4H2,1H3,(H,12,13)
• InChI Key： GENCOXDAZSHPMG-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=NC(C)=CC=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(6-methylpyridin-3-yl)butanoic acid

Recent Advances in the Study of 4-(6-methylpyridin-3-yl)butanoic acid (CAS: 1554068-39-1)

4-(6-methylpyridin-3-yl)butanoic acid (CAS: 1554068-39-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and butanoic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense investigation.

The synthesis of 4-(6-methylpyridin-3-yl)butanoic acid has been optimized to achieve higher yields and purity, which is critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated more accurate and reproducible research outcomes.

Pharmacological studies have revealed that 4-(6-methylpyridin-3-yl)butanoic acid exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo experiments have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key pro-inflammatory cytokines. These findings suggest that the compound could be a candidate for treating inflammatory diseases, although further preclinical and clinical studies are warranted.

In addition to its anti-inflammatory properties, 4-(6-methylpyridin-3-yl)butanoic acid has also been investigated for its role in metabolic regulation. Preliminary data indicate that it may influence lipid metabolism, potentially offering therapeutic benefits for metabolic disorders such as obesity and diabetes. Researchers are currently exploring its interactions with metabolic enzymes and receptors to elucidate its full pharmacological profile.

The safety and toxicity profile of 4-(6-methylpyridin-3-yl)butanoic acid have also been a focus of recent research. Acute and subchronic toxicity studies in animal models have provided valuable insights into its pharmacokinetics and safety margins. These studies are essential for determining the compound's suitability for further development and eventual clinical use.

In conclusion, 4-(6-methylpyridin-3-yl)butanoic acid (CAS: 1554068-39-1) represents a promising molecule with diverse therapeutic potentials. Ongoing research aims to further explore its mechanisms of action, optimize its pharmacological properties, and assess its clinical applicability. The compound's unique chemical structure and biological activities make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.